Cas no 138784-22-2 (Benzenepropanoic acid, 2-(cyanomethyl)-)

Benzenepropanoic acid, 2-(cyanomethyl)- structure
138784-22-2 structure
Product Name:Benzenepropanoic acid, 2-(cyanomethyl)-
CAS No:138784-22-2
MF:C11H11NO2
MW:189.210542917252
CID:1255613
Update Time:2024-08-04

Benzenepropanoic acid, 2-(cyanomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 2-(cyanomethyl)-
    • Inchi: 1S/C11H11NO2/c12-8-7-10-4-2-1-3-9(10)5-6-11(13)14/h1-4H,5-7H2,(H,13,14)
    • InChI Key: QSPCACKFAZDMCL-UHFFFAOYSA-N
    • SMILES: C1(CCC(O)=O)=CC=CC=C1CC#N

Experimental Properties

  • Density: 1.185±0.06 g/cm3(Predicted)
  • Boiling Point: 372.5±22.0 °C(Predicted)
  • pka: 4.61±0.10(Predicted)
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